(2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide
Overview
Description
(2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide is a chemical compound that has been widely used in scientific research for its unique properties. It has been found to have potential applications in various fields, including medicine, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of (2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide is not fully understood. However, it is believed to work by inhibiting the synthesis of DNA and RNA, which is essential for the growth and replication of cells. Additionally, it has been found to inhibit the activity of certain enzymes, which play a role in the growth and spread of cancer cells.
Biochemical and Physiological Effects
(2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide in lab experiments is its low toxicity. It has been found to have minimal side effects, making it a safe compound to use in research. Additionally, it has been shown to have high stability, making it a reliable compound for experiments.
One of the limitations of using (2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide in lab experiments is its solubility. It has been found to have low solubility in water, which can make it difficult to dissolve and work with in certain experiments.
Future Directions
There are several future directions for the research and development of (2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide. One potential direction is the development of new drugs based on this compound. It has been shown to have potential applications in the treatment of cancer, bacterial infections, and inflammatory diseases.
Another future direction is the investigation of the mechanism of action of this compound. Further research is needed to fully understand how it works and its potential applications in various fields.
Conclusion
In conclusion, (2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide is a unique chemical compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in medicine, biochemistry, and pharmacology.
Synthesis Methods
The synthesis of (2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide involves the reaction of 2-methylbenzimidazole with chloroacetic acid and hydrobromic acid. The resulting compound is then purified through recrystallization. This method has been widely used in the synthesis of this chemical compound due to its simplicity and high yield.
Scientific Research Applications
(2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid hydrobromide has been extensively studied for its potential applications in scientific research. It has been found to have antibacterial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. Additionally, it has been shown to inhibit the growth of cancer cells, making it a promising compound for cancer treatment.
properties
IUPAC Name |
2-(2-imino-3-methylbenzimidazol-1-yl)acetic acid;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2.BrH/c1-12-7-4-2-3-5-8(7)13(10(12)11)6-9(14)15;/h2-5,11H,6H2,1H3,(H,14,15);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMQCPEJHSQIFKT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(C1=N)CC(=O)O.Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Imino-3-methyl-2,3-dihydro-benzoimidazol-1-YL)-acetic acid hydrobromide | |
CAS RN |
435342-21-5 |
Source
|
| Record name | 1H-Benzimidazole-1-acetic acid, 2,3-dihydro-2-imino-3-methyl-, hydrobromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=435342-21-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-acetyl-4-(4-chlorophenyl)-2-{[2-(4-ethylphenyl)-2-oxoethyl]thio}-6-methyl-1,4-dihydro-3-pyridinecarbonitrile](/img/structure/B5084522.png)
![5-{3-methoxy-4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5084524.png)
![N-[1-(1-azepanylcarbonyl)-2-methylpropyl]-2-[(4-methoxybenzoyl)amino]benzamide](/img/structure/B5084525.png)
![N-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}methyl)-3-(3,5-dimethyl-4-isoxazolyl)propanamide](/img/structure/B5084535.png)
![N-[4-(1,3-benzoxazol-2-yl)phenyl]-2,2-diphenylacetamide](/img/structure/B5084554.png)
![N-(2-methoxyphenyl)-2-[(trifluoroacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide](/img/structure/B5084564.png)
![5-amino-1-(4-isopropylphenyl)-N-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B5084570.png)
![N-(2-{[4-(acetylamino)phenyl]amino}-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl)propanamide hydrobromide](/img/structure/B5084575.png)
![3-(2-chlorophenyl)-5-(2-methoxy-4-nitrophenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone](/img/structure/B5084586.png)
![N~2~-[(4-ethoxyphenyl)sulfonyl]-N~1~,N~1~-diethyl-N~2~-phenylglycinamide](/img/structure/B5084592.png)
